Cas no 1806255-91-3 (Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806255-91-3
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4813286
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-18-4-3-16-8(20-10(13,14)15)6(9(17)19-2)5(4)7(11)12/h3,7H,1-2H3
• InChI Key： QENXCXKQLHGFIT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(=O)OC)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Research Briefing on Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806255-91-3)

In recent years, the compound Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806255-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate, aiming to improve its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties. Researchers have also explored its reactivity and potential as a building block for more complex molecules, leveraging its pyridine core for further functionalization.

One of the key areas of interest is the compound's application in agrochemicals. Preliminary studies suggest that Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate exhibits potent herbicidal activity, targeting specific enzymes in weed species. Its mode of action involves the inhibition of acetolactate synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids. This mechanism is highly selective, minimizing harm to non-target organisms and reducing environmental impact compared to traditional herbicides.

In the pharmaceutical domain, this compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. Its structural features, including the electron-withdrawing trifluoromethoxy group, make it a suitable candidate for designing enzyme inhibitors and receptor modulators. Recent in vitro studies have demonstrated its efficacy in modulating specific biological pathways, though further in vivo studies are required to validate its therapeutic potential and safety profile.

Despite its promise, challenges remain in the practical application of Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed. Ongoing research aims to optimize synthetic routes, reduce production costs, and evaluate its environmental and toxicological impact. Collaborative efforts between academic institutions and industry players are crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate represents a versatile and promising compound in both agrochemical and pharmaceutical research. Its unique chemical properties and broad applicability underscore the need for continued investigation and development. Future studies should focus on elucidating its mechanisms of action, optimizing its synthesis, and exploring its potential in diverse therapeutic and agricultural applications.